Cas no 89841-16-7 (1-Naphthalenemethanesulfonic acid, 2-nitro-, phenyl ester)

1-Naphthalenemethanesulfonic acid, 2-nitro-, phenyl ester structure
89841-16-7 structure
Product Name:1-Naphthalenemethanesulfonic acid, 2-nitro-, phenyl ester
CAS No:89841-16-7
MF:C17H13NO5S
MW:343.353823423386
CID:587475
PubChem ID:71326480
Update Time:2025-04-19

1-Naphthalenemethanesulfonic acid, 2-nitro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenemethanesulfonic acid, 2-nitro-, phenyl ester
    • phenyl (2-nitronaphthalen-1-yl)methanesulfonate
    • 89841-16-7
    • DTXSID00755669
    • Inchi: 1S/C17H13NO5S/c19-18(20)17-11-10-13-6-4-5-9-15(13)16(17)12-24(21,22)23-14-7-2-1-3-8-14/h1-11H,12H2
    • InChI Key: DLEULUSWSVOCBY-UHFFFAOYSA-N
    • SMILES: S(CC1=C(C=CC2C=CC=CC1=2)[N+](=O)[O-])(=O)(=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 343.05144369g/mol
  • Monoisotopic Mass: 343.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 97.6Ų
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